5-(4-tert-Butylphenyl)-3-methyl-5-oxovaleric acid

• IUPAC Name: 5-(4-tert-butylphenyl)-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C16H22O3/c1-11(10-15(18)19)9-14(17)12-5-7-13(8-6-12)16(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,18,19)
• InChI Key: NPXVVJVOXBGDSA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C1=CC=C(C=C1)C(C)(C)C)CC(=O)O
• Molecular Formula: C16H22O3
• DSSTOX Substance ID: DTXSID00373827
• Molecular Weight: 262.34 g/mol
• CAS RN: 845781-47-7

Description

5-(4-tert-Butylphenyl)-3-methyl-5-oxovaleric acid (5-t-butyl-3-methyl-5-oxovaleric acid, or 5-tBMOVA) is a synthetic organic acid with a wide range of potential applications in the fields of chemistry, pharmacology, and biochemistry. It is a derivative of oxovaleric acid, a naturally occurring organic acid, and is synthesized using a variety of methods. In addition to its use as a reagent in organic synthesis, 5-tBMOVA has a wide range of potential applications, including in the fields of drug development and as a food preservative.

Mechanism of Action

The mechanism of action of 5-tBMOVA is not completely understood. However, it is believed that 5-tBMOVA acts as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs. It is also believed that 5-tBMOVA is able to interact with certain proteins, such as those involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-tBMOVA are not completely understood. However, it is believed that 5-tBMOVA may be able to inhibit certain enzymes involved in the metabolism of drugs, as well as interact with certain proteins involved in the regulation of cell growth and differentiation. In addition, 5-tBMOVA has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-tBMOVA in laboratory experiments include its low cost, its availability in various forms, and its stability in solution. The main limitation of using 5-tBMOVA in laboratory experiments is that its mechanism of action is not completely understood, and its potential effects on biochemical and physiological processes are not yet fully known.

Future Directions

The potential future applications of 5-tBMOVA include its use in the development of new drugs, its use as a food preservative, and its use as a reagent in organic synthesis. In addition, further research is needed to better understand the biochemical and physiological effects of 5-tBMOVA and to develop more efficient methods of synthesis. Finally, further research is needed to explore the potential of 5-tBMOVA as an antioxidant and its potential role in the prevention of certain diseases.

Synthesis Methods

5-tBMOVA can be synthesized using several different methods. The most common method is the acid-catalyzed esterification of oxovaleric acid with 4-tert-butylphenol. This method involves the reaction of oxovaleric acid with 4-tert-butylphenol in the presence of an acid catalyst, such as sulfuric acid, to produce 5-tBMOVA. Other methods of synthesis include the reaction of oxovaleric acid with 4-tert-butylbenzaldehyde, the reaction of oxovaleric acid with 4-tert-butylbenzyl chloride, and the reaction of oxovaleric acid with 4-tert-butylbenzoic acid.

Scientific Research Applications

5-tBMOVA has a wide range of potential applications in the fields of chemistry, pharmacology, and biochemistry. In the field of chemistry, 5-tBMOVA has been used as a reagent in organic synthesis, as a catalyst for the synthesis of other compounds, and as a stabilizer for compounds in solution. In the field of pharmacology, 5-tBMOVA has been used in the development of new drugs, as a preservative in pharmaceutical formulations, and as a food preservative. In the field of biochemistry, 5-tBMOVA has been used in the study of enzyme-catalyzed reactions, as a substrate for enzyme-catalyzed reactions, and as a stabilizer for enzymes in solution.